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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
While the structural features of 1-nitropropan-2-ol, including a hydroxyl group and a nitro

group, suggest potential for hydrogen bonding and polarity, a comprehensive review of the

scientific literature indicates that it is not commonly utilized as a solvent in chemical reactions.

Its primary role in organic synthesis is that of a versatile intermediate and building block. Its

isomer, 1-nitropropane, however, is recognized as a solvent.[1][2] This document provides a

detailed overview of 1-nitropropan-2-ol's applications as a reactant, its physicochemical

properties, and protocols for its synthesis, which is crucial for its use in further chemical

transformations.

Physicochemical Properties of 1-Nitropropan-2-ol
and Related Compounds
A clear understanding of a compound's physical and chemical properties is essential for its

application in the laboratory. The following table summarizes key properties of 1-nitropropan-
2-ol and its isomer, 1-nitropropane, for comparison.
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Property 1-Nitropropan-2-ol 1-Nitropropane Reference(s)

Molecular Formula C₃H₇NO₃ C₃H₇NO₂ [3]

Molecular Weight 105.09 g/mol 89.09 g/mol [3]

Appearance - Colorless oily liquid [1]

Boiling Point ~130 °C 132 °C [2][4]

Density
~1.06 g/cm³ at room

temperature
~1.00 g/cm³ [1][4]

Solubility in Water Soluble
Slightly soluble (1.4

g/100 mL)
[1][4]

Primary Use
Synthesis

Intermediate
Solvent, Propellant [1][4]

Applications in Organic Synthesis
1-Nitropropan-2-ol is a valuable intermediate in organic synthesis due to the presence of both

a hydroxyl and a nitro functional group.[4][5] These groups can be readily transformed into

other functionalities, making it a key building block for more complex molecules.[5]

Key Reactions of 1-Nitropropan-2-ol:
Oxidation: The secondary alcohol group can be oxidized to a ketone, forming 1-nitropropan-

2-one.[4]

Reduction: The nitro group can be reduced to an amine, yielding 2-amino-1-propanol, a

useful precursor for pharmaceuticals and other biologically active compounds.[4]

Substitution: The nitro group can be replaced by other functional groups through nucleophilic

substitution reactions.[4]

Experimental Protocols
The most common method for the synthesis of β-nitro alcohols like 1-nitropropan-2-ol is the

Henry (or nitroaldol) reaction.[5] This reaction involves the base-catalyzed addition of a
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nitroalkane to an aldehyde or ketone.

Protocol: Synthesis of 1-Nitropropan-2-ol via the Henry
Reaction
This protocol describes the synthesis of 1-nitropropan-2-ol from nitromethane and

acetaldehyde.

Materials:

Nitromethane

Acetaldehyde

Potassium Carbonate (K₂CO₃)

Deionized Water

Diethyl ether

Magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stirrer, add nitromethane and a catalytic

amount of potassium carbonate.
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Cool the flask in an ice bath to 0-5 °C.

Slowly add acetaldehyde to the reaction mixture via a dropping funnel over a period of 30

minutes, ensuring the temperature remains below 10 °C.

After the addition is complete, allow the reaction to stir at room temperature for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50

mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield crude 1-nitropropan-2-ol.

The crude product can be further purified by vacuum distillation.

Visualizations
Synthesis of 1-Nitropropan-2-ol via the Henry Reaction
Caption: Synthesis of 1-nitropropan-2-ol.

Key Chemical Transformations of 1-Nitropropan-2-ol
Caption: Chemical transformations of 1-nitropropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 1-Nitropropan-2-ol in
Chemical Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295101#1-nitropropan-2-ol-as-a-solvent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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